Cas no 101140-06-1 (5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione)

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione structure

101140-06-1 structure

Product Name:5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione

CAS No:101140-06-1

Molecular Formula:C₃₀H₁₈O₁₀

Molecular Weight:538.45792

MDL:MFCD20275041

CID:124501

PubChem ID:329765365

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione Properties

Names and Identifiers

- 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione
- I3,II8-Biapigenin
- 3,8''-Biapigenin
- [3,8'-Bi-4H-1-benzopyran]-4,4'-dione,5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
- I3,II8 BIAPIGENIN
- 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- 3,8″-Biapigenin
- 5,5′,7,7′-Tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-[3,8′-bi-4H-1-benzopyran]-4,4′-dione
- 8,3''-Biapigenin
- Biapigenin
- [ "" ]
- CHEMBL515252
- SCHEMBL617814
- FT-0775290
- cid_10414856
- ACon1_000118
- DTXSID301318358
- HMS2270H19
- CS-0017652
- SMR000440615
- [3,8'-Bi-4H-1-benzopyran]-4,4'-dione, 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
- 4',4''',5,5'',7,7''-Hexahydroxy-3,8''-biflavone
- Biapigenin; I3,II8-Biapigenin
- CHEBI:192848
- BDBM50259862
- 3,8'-Biapigenin
- 3,8''''-biapigenin
- MEGxp0_000393
- AKOS022184825
- PD151053
- FS-10070
- 101140-06-1
- MLS000877033
- HY-N1799
- BRD-K19704761-001-01-8
- 13,Ii8-Biapigenin
- 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-8-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,8'-bi-4H-1-benzopyran]-4,4'-dione, 9CI
- NS00097322
- I3,II8-Biapigenin, analytical standard
- B0005-189866
- MLSMR
- biapigenin
- DA-49521
- 5,5',7,7'-TETRAHYDROXY-2,2'-BIS(4-HYDROXYPHENYL)-[3,8'-BICHROMENE]-4,4'-DIONE
- 3,8''-biapigenin
- 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichroMene]-4,4'-dione
- +Expand
- MDL： MFCD20275041
- InChIKey： IQAMTZLKUHMPPE-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H18O10/c31-15-5-1-13(2-6-15)22-12-21(37)24-19(35)11-20(36)26(30(24)39-22)27-28(38)25-18(34)9-17(33)10-23(25)40-29(27)14-3-7-16(32)8-4-14/h1-12,31-36H
- SMILES： O=C1C(C2=C(O)C=C(O)C3=C2OC(C4=CC=C(O)C=C4)=CC3=O)=C(C5=CC=C(O)C=C5)OC6=C1C(O)=CC(O)=C6

Computed Properties

Exact Mass: 538.09000
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 3
Monoisotopic Mass: 538.08999677g/mol
Heavy Atom Count: 40
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5
Topological Polar Surface Area: 174Å²

Experimental Properties

LogP: 5.13400
PSA: 181.80000
Boiling Point: 910.5°C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 308.8±27.8 °C
Color/Form: Yellow powder
Density: 1.7±0.1 g/cm3

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0004B7-1mg	[3,8'-Bi-4H-1-benzopyran]-4,4'-dione, 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-	101140-06-1	≥98%	1mg	$103.00
A2B Chem LLC	AA04787-1mg	3,8'-Biapigenin	101140-06-1	≥98%	1mg	$56.00	2024-04-20
ChemFaces	CFN99025-5mg	3,8'-Biapigenin	101140-06-1	>=98%	5mg	$368
PhytoLab	89166-50mg	I3,II8-Biapigenin	101140-06-1	≥ 98.0 %	50mg	€958.5
TargetMol Chemicals	TN1241-5 mg	3,8''-Biapigenin	101140-06-1	98%	5mg	￥ 1,430
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1241-5 mg	3,8'-Biapigenin	101140-06-1		5mg	￥4389.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89166-10MG	I3,II8-Biapigenin	101140-06-1		10mg	¥5688.28	2023-09-09

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:101140-06-1)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

101140-06-1 (5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione) Related Products

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